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Compound of Interest

Diethoxy(methyl)(3-(oxiran-2-
Compound Name:
ylmethoxy)propyl)silane

Cat. No.: B129845

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Diethoxy(methyl)(3-(oxiran-2-
ylmethoxy)propyl)silane, a versatile organosilane compound. It is intended to be a valuable
resource for researchers, scientists, and professionals in drug development and related fields
who utilize this chemical for surface modification, bioconjugation, and materials science
applications.

Chemical Identity and Synonyms

Diethoxy(methyl)(3-(oxiran-2-yImethoxy)propyl)silane is a bifunctional molecule containing
a reactive epoxy (oxirane) group and hydrolyzable ethoxysilyl groups. This dual functionality
allows it to act as a coupling agent, bridging organic and inorganic materials.

Systematic Name: diethoxy-methyl-[3-(oxiran-2-ylmethoxy)propyl]silane[1]

CAS Number: 2897-60-1[1][2][3][4]

A comprehensive list of its common synonyms and identifiers is provided below:
¢ (3-(2,3-Epoxypropoxy)propyl)diethoxymethylsilane

o (3-Glycidoxypropyl)methyldiethoxysilane[2]
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e (3-Glycidyloxypropyl)methyldiethoxysilane[2]

¢ (gamma-Glycidoxypropyl)methyldiethoxysilane[1][3]
o 2-[[3-(Diethoxymethylsilyl)propoxy]methyl]-oxirane[4]
o 3-(Methyldiethoxysilyl)propyl glycidyl ether[1][3][5]

o Diethoxy(3-(glycidyloxy)propyl)methyl silane[1][3]
 diethoxy-3-glycidoxypropylmethylsilane[1]

« diethoxy[3-(glycidyloxy)propyllmethylsilane[6]

o Diethoxymethyl[3-(oxiranylmethoxy)propyl]-silane[4]
« EINECS 220-780-8[1][3]

e NSC 252159[1][3]

 Silane, (3-(2,3-epoxypropoxy)propyl)diethoxymethyl-[1][3]

» Silane, diethoxymethyl(3-(oxiranylmethoxy)propyl)-[1]

y-Glycidoxypropylmethyldiethoxysilane[6]

Physicochemical Data

The following table summarizes key quantitative data for Diethoxy(methyl)(3-(oxiran-2-
ylmethoxy)propyl)silane.
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Property Value Source(s)
Molecular Formula C11H2404Si [11[4115]
Molecular Weight 248.39 g/mol [1112]14]
Appearance Colorless liquid [5]
Boiling Point 122-126 °C (at 5 mmHg) [2]
284.7+20.0 °C (at 760 mmHg)  [6]

Density 0.978 g/cm?3 [2]
1.0+0.1 g/cm3 [6]

Refractive Index 1.431 [2]
1.440 [6]

Flash Point >110 °C [2]
100.2+22.2 °C [6]

Purity >97% [61[7]

Experimental Protocol: Surface Modification of

Glass Substrates

This protocol provides a detailed methodology for the functionalization of glass surfaces using

Diethoxy(methyl)(3-(oxiran-2-ylmethoxy)propyl)silane. This process creates a surface with

reactive epoxy groups that can be used for the subsequent covalent immobilization of

biomolecules.

Materials:

e Glass slides or coverslips

o Diethoxy(methyl)(3-(oxiran-2-ylmethoxy)propyl)silane

e Acetone
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Ethanol

Deionized water

Nitrogen gas stream

Oven

Procedure:

o Surface Cleaning and Activation:

[¢]

Thoroughly clean the glass substrates by sonicating them in a solution of detergent and
deionized water for 15-20 minutes.

Rinse the substrates extensively with deionized water to remove all traces of detergent.

Sonicate the substrates in acetone for 10 minutes, followed by sonication in ethanol for 10
minutes to remove organic residues.

Rinse again with deionized water and dry the substrates under a stream of nitrogen gas.

To activate the surface by generating hydroxyl groups, treat the clean, dry substrates with
oxygen plasma for 3-5 minutes. Alternatively, immerse the substrates in a piranha solution
(a 3:1 mixture of concentrated sulfuric acid and 30% hydrogen peroxide) for 30 minutes.
Caution: Piranha solution is extremely corrosive and reactive. Handle with extreme care in
a fume hood with appropriate personal protective equipment.

After piranha treatment, rinse the substrates copiously with deionized water and dry them
in an oven at 110°C for at least 30 minutes.

¢ Silanization:

o

Prepare a 2% (v/v) solution of Diethoxy(methyl)(3-(oxiran-2-ylmethoxy)propyl)silane in
anhydrous toluene or acetone. The use of an anhydrous solvent is crucial to prevent
premature hydrolysis and self-condensation of the silane in solution.
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o Immerse the activated and dried glass substrates in the silane solution for 1-2 hours at
room temperature with gentle agitation. This step should be performed in a moisture-free
environment (e.g., under a nitrogen or argon atmosphere).

o After the immersion, remove the substrates from the silane solution and rinse them
thoroughly with the anhydrous solvent (toluene or acetone) to remove any unbound silane.

e Curing:

o Cure the silanized substrates by baking them in an oven at 110-120°C for 1 hour. This
step promotes the formation of stable covalent bonds between the silane and the glass
surface, as well as cross-linking between adjacent silane molecules.

e Post-Curing Rinse and Storage:

[¢]

After curing, allow the substrates to cool to room temperature.

o Rinse the functionalized substrates with acetone and then ethanol to remove any
remaining unbound silane.

o Dry the substrates under a stream of nitrogen.

o The epoxy-functionalized substrates are now ready for subsequent applications, such as
the immobilization of proteins or other biomolecules. Store the functionalized substrates in
a desiccator to protect them from moisture.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the surface functionalization process and
subsequent biomolecule immobilization.

Caption: Workflow for surface functionalization and biomolecule immobilization.

This diagram outlines the key stages, from preparing the initial substrate to achieving a
biofunctionalized surface ready for various research and development applications. The
process leverages the dual reactivity of the silane to first anchor to the substrate and then
present a reactive epoxy group for further chemical modification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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